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Compound of Interest

Compound Name: 3,5-Dichloro-3'-iodobenzophenone

Cat. No.: B1359011 Get Quote

An In-depth Technical Guide to the Physical Properties of 3,5-Dichloro-3'-iodobenzophenone

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of a compound is fundamental. This guide provides a

detailed overview of the known physical characteristics of 3,5-Dichloro-3'-
iodobenzophenone, a halogenated benzophenone derivative.

Core Physical Properties
The following table summarizes the key physical and chemical properties of 3,5-Dichloro-3'-
iodobenzophenone. It is important to note that some of these values are predicted based on

computational models.

Property Value Source

CAS Number 951891-59-1 [1]

Molecular Formula C₁₃H₇Cl₂IO [1]

Molecular Weight 377 g/mol [1]

Boiling Point 451.8 ± 45.0 °C (Predicted) [1]

Density 1.765 ± 0.06 g/cm³ (Predicted) [1]
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Experimental Protocols
While specific experimental protocols for determining the physical properties of 3,5-Dichloro-
3'-iodobenzophenone are not readily available in the provided search results, standard

laboratory procedures would be employed. Below are generalized methodologies for key

experiments.

Melting Point Determination
Sample Preparation: A small, crystalline sample of 3,5-Dichloro-3'-iodobenzophenone is

finely powdered and packed into a capillary tube to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus is used.

Procedure: The capillary tube is placed in the heating block of the apparatus. The

temperature is raised at a steady rate (e.g., 1-2 °C per minute) as it approaches the

expected melting point.

Observation: The temperature range is recorded from the point at which the first drop of

liquid appears to when the entire sample has melted. This range represents the melting point

of the substance.

Boiling Point Determination
Apparatus: A distillation apparatus is set up, including a heating mantle, a round-bottom flask

containing the sample and boiling chips, a condenser, and a thermometer placed so that the

top of the bulb is level with the side arm of the distillation head.

Procedure: The sample is heated gently. As the liquid boils and its vapor pressure equals the

atmospheric pressure, the vapor will rise and condense in the condenser.

Observation: The temperature at which the vapor is in equilibrium with the boiling liquid is

recorded. This stable temperature is the boiling point. For accuracy, the atmospheric

pressure should be recorded, and a correction can be applied if it deviates significantly from

standard pressure.

Solubility Assessment

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1359011?utm_src=pdf-body
https://www.benchchem.com/product/b1359011?utm_src=pdf-body
https://www.benchchem.com/product/b1359011?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Selection: A range of standard laboratory solvents (e.g., water, ethanol, methanol,

acetone, dichloromethane, hexane) are selected.

Procedure: A small, measured amount of 3,5-Dichloro-3'-iodobenzophenone is added to a

test tube containing a specific volume of the chosen solvent at a controlled temperature

(e.g., 25 °C).

Observation: The mixture is agitated, and the solubility is observed. This can be qualitatively

described (e.g., soluble, sparingly soluble, insoluble) or quantitatively determined by adding

more solute until saturation is reached and then calculating the concentration.

Visualizations
The following diagram illustrates a generalized workflow for the synthesis and characterization

of a chemical compound like 3,5-Dichloro-3'-iodobenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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